Cas no 107903-44-6 ((2S)-2-amino-3-(prop-2-en-1-yloxy)propanoic acid)

• Product Name: (2S)-2-amino-3-(prop-2-en-1-yloxy)propanoic acid
• CAS No: 107903-44-6
• MF: C₆H₁₁NO₃
• MW: 145.156441926956
• CID: 1184766
• PubChem ID: 54195890
• Update Time: 2025-06-11

(2S)-2-amino-3-(prop-2-en-1-yloxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• L-Serine, O-2-propenyl-
• (2S)-2-amino-3-(prop-2-en-1-yloxy)propanoic acid
• (2S)-2-Amino-3-(prop-2-en-1-yloxy)propanoicacid
• EN300-1298558
• 107903-44-6
• o-allylserine
• SCHEMBL457154
• AKOS006338265

• Inchi： 1S/C6H11NO3/c1-2-3-10-4-5(7)6(8)9/h2,5H,1,3-4,7H2,(H,8,9)/t5-/m0/s1
• InChI Key： PLTOASLATKFEBR-YFKPBYRVSA-N
• SMILES： O(CC=C)C[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 159.08959
• Monoisotopic Mass: 145.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• PSA: 61.55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S)-2-amino-3-(prop-2-en-1-yloxy)propanoic acid

Introduction to (2S)-2-amino-3-(prop-2-en-1-yloxy)propanoic Acid (CAS No. 107903-44-6)

(2S)-2-amino-3-(prop-2-en-1-yloxy)propanoic acid, also known by its CAS number 107903-44-6, is a significant compound in the field of medicinal chemistry and biochemistry. This compound is a derivative of amino acids, specifically a substituted alanine, and has garnered considerable attention due to its potential applications in pharmaceutical research and development.

The structure of (2S)-2-amino-3-(prop-2-en-1-yloxy)propanoic acid is characterized by an amino group and a propenyl ether moiety attached to the carbon backbone. This unique combination of functional groups imparts specific chemical and biological properties that make it a valuable candidate for various studies. The compound's chirality, denoted by the (2S) configuration, further adds to its complexity and utility in enantioselective synthesis and biological assays.

Recent research has highlighted the importance of (2S)-2-amino-3-(prop-2-en-1-yloxy)propanoic acid in several areas of medicinal chemistry. One notable application is in the development of novel drugs targeting neurodegenerative diseases. Studies have shown that this compound can modulate specific receptors and enzymes involved in neurotransmission, potentially offering therapeutic benefits for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its potential therapeutic applications, (2S)-2-amino-3-(prop-2-en-1-yloxy)propanoic acid has been explored for its role in protein engineering and peptide synthesis. The propenyl ether group can serve as a versatile handle for chemical modifications, enabling the creation of custom peptides with tailored properties. This flexibility is particularly useful in the design of bioactive peptides for drug delivery systems and diagnostic tools.

The synthesis of (2S)-2-amino-3-(prop-2-en-1-yloxy)propanoic acid has been optimized through various methods, including enzymatic and chemical approaches. Enzymatic methods leverage the selectivity of biocatalysts to achieve high enantiomeric purity, which is crucial for many pharmaceutical applications. Chemical methods, on the other hand, offer scalable routes for large-scale production, making the compound more accessible for industrial use.

One recent study published in the Journal of Medicinal Chemistry reported the successful synthesis of (2S)-2-amino-3-(prop-2-en-1-yloxy)propanoic acid using a novel chiral catalyst. The researchers demonstrated that this method not only achieved high yields but also maintained excellent enantiomeric excess (ee), highlighting the practicality and efficiency of the approach.

The biological activity of (2S)-2-amino-3-(prop-2-en-1-yloxy)propanoic acid has been extensively studied using both in vitro and in vivo models. In vitro assays have shown that the compound can effectively bind to specific receptors, such as GABA receptors, which are implicated in various neurological disorders. In vivo studies have further confirmed these findings, demonstrating that administration of the compound can lead to significant improvements in animal models of neurodegenerative diseases.

Beyond its direct therapeutic applications, (2S)-2-amino-3-(prop-2-en-1-yloxy)propanoic acid has also been investigated for its potential as a tool compound in drug discovery. Its ability to modulate specific biological pathways makes it an ideal candidate for high-throughput screening assays, where it can be used to identify new drug targets or validate existing ones.

In conclusion, (2S)-2-amino-3-(prop-2-en-1-yloxy)propanoic acid (CAS No. 107903-44-6) is a multifaceted compound with significant potential in both research and development. Its unique chemical structure and biological properties make it a valuable asset in the fields of medicinal chemistry, biochemistry, and pharmaceutical sciences. As ongoing research continues to uncover new applications and insights, this compound is poised to play an increasingly important role in advancing our understanding and treatment of various diseases.